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Compound of Interest

Compound Name: Latrunculin M

Cat. No.: B1674545 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of Latrunculin
M, a potent marine toxin known to disrupt microfilament organization. Due to the limited

availability of specific data for Latrunculin M, this guidance is primarily based on the well-

documented properties of its close analogs, Latrunculin A and B. Researchers should exercise

caution and adhere to the highest safety standards when handling any compound in this class.

Essential Safety and Personal Protective Equipment
(PPE)
The primary hazards associated with Latrunculin M are skin and eye irritation, respiratory tract

irritation, and potential harm if swallowed.[1] Therefore, stringent adherence to PPE protocols is

mandatory to ensure personnel safety.

Recommended Personal Protective Equipment:
Gloves: Chemical-resistant nitrile gloves are essential to prevent skin contact.[1]

Eye Protection: Safety goggles or a face shield must be worn to protect against splashes.[1]

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.
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Respiratory Protection: If working with the powdered form or creating aerosols, a NIOSH-

approved N95 respirator or higher is recommended.

Quantitative Data Summary
The following table summarizes the available physical, chemical, and toxicity data for

Latrunculin A and B, which are considered close analogs of Latrunculin M.

Property Latrunculin A Latrunculin B Latrunculin M

Molecular Formula C₂₂H₃₁NO₅S[2][3] C₂₀H₂₉NO₅S C₂₁H₃₃NO₅S

Molecular Weight 421.6 g/mol [2][3] 395.51 g/mol 411.55 g/mol

CAS Number 76343-93-6[1][2][3] 76343-94-7[4] 122876-49-7

Appearance Solid[5] Solid Powder

Solubility
Soluble in DMSO and

ethanol[3]
Soluble in ethanol No data available

Storage Temperature -20°C[5] -20°C

-20°C (powder, 3

years); -80°C (in

solvent, 1 year)

Toxicity

Harmful if swallowed,

causes skin and eye

irritation, may cause

respiratory irritation.[1]

The substance is not

classified as

hazardous according

to the Globally

Harmonized System

(GHS).[6]

No specific toxicity

data available.

Assumed to have

similar hazards to

Latrunculin A.

Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step protocol is critical for the safe handling and disposal of

Latrunculin M.

Handling Protocol:
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Preparation: Before handling, ensure all necessary PPE is correctly donned. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.[7]

Weighing: If working with the powdered form, carefully weigh the required amount on a tared

weigh boat inside the fume hood to minimize the risk of inhalation.

Solubilization: If preparing a stock solution, slowly add the solvent (e.g., DMSO or ethanol) to

the powder to avoid splashing. Cap the vial securely and vortex until fully dissolved.

Use in Experiments: When adding Latrunculin M to cell cultures or other experimental

systems, use appropriate micropipettes with filtered tips to prevent aerosol formation.

Post-Handling: After use, thoroughly decontaminate all surfaces and equipment that may

have come into contact with the compound using a suitable laboratory disinfectant. Wash

hands thoroughly with soap and water.[1]

Disposal Plan:
Waste Collection: All solid waste (e.g., weigh boats, contaminated pipette tips, gloves) and

liquid waste containing Latrunculin M should be collected in clearly labeled, sealed

hazardous waste containers.

Disposal Method: Disposal should be carried out through a licensed chemical waste disposal

company. Incineration is the recommended method of disposal.[7] Do not discharge to sewer

systems.[7]

Mechanism of Action: Signaling Pathway
Latrunculins exert their biological effects by disrupting the polymerization of actin, a critical

component of the eukaryotic cytoskeleton.[4][8] They bind to monomeric globular actin (G-

actin) in a 1:1 ratio, preventing its incorporation into filamentous actin (F-actin).[8] This leads to

the disassembly of existing actin filaments and the inhibition of new filament formation.[8]
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Caption: Mechanism of Latrunculin M action on actin polymerization.

Experimental Workflow: Safe Handling Procedure
The following diagram outlines the standard workflow for safely handling Latrunculin M in a

laboratory setting, from preparation to disposal.
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Caption: Step-by-step workflow for the safe handling of Latrunculin M.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1674545?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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